Cas no 1270379-38-8 (3-amino-3-(4-methylpyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol
• CAS No: 1270379-38-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6148326
• PubChem ID: 55293258
• Update Time: 2025-05-22

3-amino-3-(4-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol
• 1270379-38-8
• EN300-1850281
• AKOS006367846

• Inchi： 1S/C9H14N2O/c1-7-2-4-11-9(6-7)8(10)3-5-12/h2,4,6,8,12H,3,5,10H2,1H3
• InChI Key： XANWPKKJPGUXIV-UHFFFAOYSA-N
• SMILES： OCCC(C1C=C(C)C=CN=1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol (CAS No. 1270379-38-8): Properties, Applications, and Industry Insights

3-amino-3-(4-methylpyridin-2-yl)propan-1-ol (CAS No. 1270379-38-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This amino alcohol derivative combines a pyridine ring with a propanol backbone, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula C9H14N2O and molecular weight of 166.22 g/mol position it as a valuable building block in modern synthetic chemistry.

The compound's 4-methylpyridine moiety contributes to its hydrogen-bonding capacity and metal coordination properties, which are particularly relevant in catalysis and medicinal chemistry. Researchers are increasingly interested in its potential as a chiral auxiliary or ligand precursor, especially in asymmetric synthesis. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored properties.

Recent studies highlight the growing demand for pyridine-containing compounds in pharmaceutical development, with 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol serving as a key intermediate for CNS-targeting drugs and enzyme inhibitors. Its structural similarity to neurotransmitter precursors makes it particularly interesting for neurological research applications. The compound's water solubility and moderate lipophilicity contribute to its favorable drug-like properties, aligning with current trends in bioavailability optimization.

In material science, CAS 1270379-38-8 demonstrates potential as a monomer for functional polymers or as a surface modification agent. The amino-alcohol functionality enables covalent bonding with various substrates, making it valuable for creating smart materials with responsive properties. This aligns with industry demands for advanced functional materials in electronics and coatings applications.

Quality control of 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol typically involves HPLC analysis, mass spectrometry, and NMR characterization to ensure purity and structural integrity. The compound's stability profile suggests proper storage under inert atmosphere at low temperatures to prevent degradation. Current research focuses on developing green synthesis routes for this compound, reflecting the chemical industry's shift toward sustainable production methods.

The commercial availability of 1270379-38-8 through specialty chemical suppliers has increased in recent years, driven by growing applications in drug discovery pipelines and material innovation. Pricing trends indicate moderate costs for research quantities, with bulk pricing available for industrial applications. Regulatory status varies by region, but the compound generally falls under standard laboratory chemical classifications when handled properly.

Future perspectives for 3-amino-3-(4-methylpyridin-2-yl)propan-1-ol include expanded use in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural versatility makes it adaptable to emerging technologies in targeted drug delivery and chemical biology tools. Ongoing research continues to uncover novel applications that leverage its unique combination of hydrogen bond donors and aromatic character.

For researchers working with CAS 1270379-38-8, proper personal protective equipment and standard laboratory safety protocols are recommended. While not classified as highly hazardous, appropriate handling of this amino alcohol compound ensures safe research practices. Documentation of structure-activity relationships for derivatives of this compound contributes valuable data to the growing field of heterocyclic medicinal chemistry.